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Compound of Interest

Compound Name:
p60c-src substrate II,

phosphorylated

Cat. No.: B12398250 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of

phosphorylated p60c-src substrate II. Adherence to these procedural guidelines is critical for

ensuring laboratory safety and regulatory compliance. This guide addresses protocols for both

non-radioactive and radioactive materials, reflecting the common methods used for in vitro

phosphorylation assays.

I. Understanding the Waste Stream
The primary determinant for the disposal protocol of phosphorylated p60c-src substrate II is the

method of phosphorylation. Specifically, whether a radioactive phosphate donor, such as [γ-

³²P]ATP, was used in the kinase assay.

p60c-src Substrate II Profile:
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Property Description

Substance Name p60c-src Substrate II

Sequence Ac-Ile-Tyr-Gly-Glu-Phe-NH2[1]

Molecular Formula C₅₇H₉₅N₁₅O₂₂[1]

Appearance Lyophilized powder[1]

Purity >95%[1]

II. Disposal of Non-Radioactive Phosphorylated
Substrate
If the phosphorylation reaction was performed using non-radioactive ATP, the resulting waste is

considered non-hazardous chemical waste.

Step-by-Step Disposal Protocol:

Segregation: Collect all waste containing the phosphorylated peptide, including unused

substrate, reaction buffers, and contaminated labware (e.g., pipette tips, microfuge tubes), in

a designated, leak-proof waste container clearly labeled "Non-hazardous Chemical Waste".

pH Neutralization: Before final disposal, ensure the pH of any liquid waste is between 5.5

and 9.5.

Container Sealing: Securely seal the waste container to prevent any leakage.

Institutional Guidelines: Follow your institution's specific procedures for the collection and

disposal of chemical waste. This may involve contacting your Environmental Health and

Safety (EHS) office for pickup.

III. Disposal of Radioactive Phosphorylated
Substrate
If a radioactive isotope, such as ³²P, was used, the waste is classified as radioactive and must

be handled with stringent safety precautions.
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Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and disposable gloves, when handling radioactive waste.

Segregation at Source: It is crucial to segregate radioactive waste at the point of generation.

Use dedicated and clearly labeled containers for solid and liquid radioactive waste.[2][3][4]

Solid Radioactive Waste:

Place all contaminated solid items (e.g., pipette tips, tubes, gloves, paper towels) into a

designated radioactive waste container lined with a radioactive waste bag.[2][4]

Sharps, such as needles and razor blades, must be placed in a designated radioactive

sharps container.[2]

Ensure all containers are labeled with the radiation symbol, the isotope (³²P), the date, and

the lab identification.[2]

Liquid Radioactive Waste:

Collect all liquid waste from the phosphorylation reaction in a clearly labeled, leak-proof

container designated for liquid radioactive waste.[2][3]

Do not dispose of liquid radioactive waste down the sanitary sewer unless explicitly

permitted by your institution's Radiation Safety Officer for very low levels of specific

isotopes.[2][5]

The liquid waste container should be kept in secondary containment to prevent spills.[2]

Waste Minimization: To reduce the volume of radioactive waste, do not mix non-radioactive

waste with radioactive waste.[2]

Storage and Pickup: Store radioactive waste in a designated and shielded area within the

laboratory. Contact your institution's EHS or Radiation Safety Office to schedule a waste

pickup.[4][6]
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IV. Experimental Protocol: In Vitro Phosphorylation
of p60c-src Substrate II
This protocol provides a general methodology for the phosphorylation of a peptide substrate by

a kinase.

Materials:

p60c-src Substrate II

Active c-Src kinase

Kinase buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01%

Brij 35)

ATP (either non-radioactive or [γ-³²P]ATP)

Deionized water

Microcentrifuge tubes

Pipettes and tips

Procedure:

Prepare the Substrate Solution: Reconstitute the lyophilized p60c-src substrate II in

deionized water to a desired stock concentration.

Set up the Reaction Mixture: In a microcentrifuge tube, combine the following on ice:

Kinase buffer

p60c-src substrate II solution

Active c-Src kinase

Initiate the Reaction: Add ATP to the reaction mixture to a final concentration of 100-200 µM.

If using radioactive ATP, include a small amount of [γ-³²P]ATP.
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Incubation: Incubate the reaction at 30°C for a predetermined time (e.g., 30-60 minutes).

Terminate the Reaction: Stop the reaction by adding a solution such as SDS-PAGE loading

buffer or by heating.

Analysis: The phosphorylated substrate can be analyzed by various methods, such as

autoradiography (for radioactive assays) or mass spectrometry.

V. Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

phosphorylated p60c-src substrate II.
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Caption: Decision workflow for the disposal of phosphorylated p60c-src substrate II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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